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Compound of Interest

Compound Name: 2-Amino-4-methoxybenzoic acid

Cat. No.: B181750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-4-methoxybenzoic acid,

a key organic building block. This document outlines its chemical and physical properties,

synthesis protocols, applications, and safety information, tailored for professionals in research

and drug development.

Core Properties and Identification
2-Amino-4-methoxybenzoic acid, also known by synonyms such as 4-Methoxyanthranilic

acid and m-Anisidine-6-carboxylic acid, is an aromatic amino acid derivative.[1][2][3] Its

structure, featuring both an amino group and a methoxy group on a benzoic acid core, makes it

a versatile intermediate in the synthesis of more complex molecules.[3][4]

Table 1: Chemical and Physical Properties of 2-Amino-4-
methoxybenzoic acid
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Property Value Source(s)

CAS Number 4294-95-5 [1][5]

Molecular Formula C₈H₉NO₃ [1][5]

Molecular Weight 167.16 g/mol [1][5]

Appearance
White to light yellow or light

orange powder/crystal
[2][3]

Melting Point 173.5 °C

Boiling Point 339.80 °C

IUPAC Name
2-amino-4-methoxybenzoic

acid
[6]

SMILES
COC1=CC(=C(C=C1)C(=O)O)

N
[1][3][7]

InChI Key
HHNWXQCVWVVVQZ-

UHFFFAOYSA-N
[6]

Synthesis of 2-Amino-4-methoxybenzoic acid
The primary synthesis route for 2-Amino-4-methoxybenzoic acid involves the reduction of its

nitro precursor, 4-Methoxy-2-nitrobenzoic acid.[4][8] This reaction is typically achieved through

catalytic hydrogenation.[4][8]

Experimental Protocol: Catalytic Hydrogenation
A common and efficient method for the synthesis of 2-Amino-4-methoxybenzoic acid is the

catalytic hydrogenation of 4-Methoxy-2-nitrobenzoic acid.[4][8]

Materials:

4-Methoxy-2-nitrobenzoic acid

Methanol
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10% Palladium on carbon (Pd/C) catalyst

Celite or diatomaceous earth for filtration

Procedure:

Dissolve 4-Methoxy-2-nitrobenzoic acid (e.g., 3 g, 16.4 mmol) in methanol (e.g., 80 mL).[4]

[8]

Add the 10% Palladium on carbon catalyst (e.g., 300 mg) to the solution.[4][8]

Carry out the hydrogenation reaction at room temperature and atmospheric pressure for

approximately 18 hours.[4][8]

Upon completion, filter the reaction mixture through Celite or diatomaceous earth to remove

the palladium catalyst.[4][8]

Concentrate the filtrate to dryness under reduced pressure to yield the final product, 2-
Amino-4-methoxybenzoic acid, as a colorless solid.[4][8] This process typically results in a

high yield, often approaching 100%.[4][8]

Characterization:

The product can be characterized using techniques such as ¹H NMR. For example, in

DMSO-d6, characteristic peaks appear at δ: 3.70 (s, 3H), 6.09 (dd, 1H), 6.23 (d, 1H), and

7.59 (d, 1H).[4][8]
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Synthesis Workflow of 2-Amino-4-methoxybenzoic acid

4-Methoxy-2-nitrobenzoic acid
in Methanol

Add 10% Pd/C Catalyst

Hydrogenation
(Room Temp, 18 hrs)

Filter through Celite

Concentrate under
Reduced Pressure

2-Amino-4-methoxybenzoic acid
(Colorless Solid)

Click to download full resolution via product page

A diagram illustrating the synthesis of 2-Amino-4-methoxybenzoic acid.

Applications in Research and Development
2-Amino-4-methoxybenzoic acid serves as a crucial building block in organic synthesis.[4] Its

bifunctional nature, containing both an amine and a carboxylic acid group, allows for a variety

of chemical transformations. It is particularly valuable in the pharmaceutical and biochemical

fields as an intermediate for synthesizing more complex therapeutic agents and other target

molecules.[3] For instance, it is a precursor in the synthesis of 2-methoxy-4-amino-5-
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ethylsulfonylbenzoic acid, which is an important intermediate for the antipsychotic drug

amisulpride.[9]

Role of 2-Amino-4-methoxybenzoic acid as an Intermediate

2-Amino-4-methoxybenzoic acid

Further Synthetic Steps
(e.g., sulfonation, acylation)

Pharmaceutical Intermediates
(e.g., for Amisulpride)

Active Pharmaceutical
Ingredients (APIs)

Click to download full resolution via product page

Logical flow of 2-Amino-4-methoxybenzoic acid in drug development.

Safety and Handling
Proper handling of 2-Amino-4-methoxybenzoic acid is essential in a laboratory setting. It is

classified as an irritant and is harmful if swallowed.[10]

Table 2: Hazard Identification and Precautionary
Measures
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Hazard Type Description
Precautionary
Measures

Source(s)

Acute Toxicity (Oral) Harmful if swallowed.

Do not ingest. If

swallowed, seek

immediate medical

attention.

[10][11]

Skin Irritation Causes skin irritation.

Wear protective

gloves and clothing.

Wash thoroughly after

handling.

[10][11][12]

Eye Irritation
Causes serious eye

irritation.

Wear eye protection

(goggles). In case of

contact, rinse

cautiously with water

for several minutes.

[10][11][12]

Respiratory Irritation
May cause respiratory

irritation.

Avoid breathing dust.

Use in a well-

ventilated area or with

respiratory protection.

[10][11]

Storage

Not specified, but

general good practice

applies.

Store in a dry, cool,

and well-ventilated

place. Keep the

container tightly

closed.

[1][11][13]

Disposal
Dispose of as unused

product.

Dispose of

contents/container to

an approved waste

disposal plant.

[10][11][13]

It is crucial to consult the full Safety Data Sheet (SDS) before handling this chemical.[10][11]

[12][13][14] Always use appropriate personal protective equipment (PPE), including gloves, lab

coats, and safety glasses.[11][12][13] Ensure that eyewash stations and safety showers are

readily accessible.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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